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Compound of Interest

Compound Name: 5-Methylheptadecane

Cat. No.: B3050539

Essential Safety and Handling Guide for 5-
Methylheptadecane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 5-Methylheptadecane, including personal protective equipment (PPE), operational
protocols, and disposal plans.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 5-Methylheptadecane is
presented below. This information is critical for understanding its behavior and potential

hazards.
Property Value
Molecular Formula C18H38
Molecular Weight 254.5 g/mol [1][2]
Boiling Point 312.00 °C @ 760.00 mm Hg (estimated)[3]
Flash Point 234.00 °F (112.20 °C) (estimated)[3]
Solubility in Water 0.0001081 mg/L @ 25 °C (estimated)[3]
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Hazard Identification and Personal Protective
Equipment (PPE)

The primary known hazard of 5-Methylheptadecane is that it may be fatal if swallowed and
enters airways (Aspiration hazard, H304).[1] While a comprehensive toxicological profile is not
available, it is prudent to handle this chemical with care, assuming it may also cause skin and
eye irritation based on data for similar long-chain alkanes.

Recommended Personal Protective Equipment (PPE):

PPE Type Specifications

Chemical-resistant gloves (e.qg., nitrile rubber).
) Inspect gloves prior to use and dispose of
Hand Protection ) ) )
contaminated gloves in accordance with

laboratory procedures.

) Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.

Laboratory coat. Long pants and closed-toe
) ] shoes are mandatory. For larger quantities or
Skin and Body Protection o ] ] N
where splashing is possible, consider additional

protective clothing.

Not typically required for small quantities in a
_ _ well-ventilated area. If aerosols may be
Respiratory Protection o ,
generated or ventilation is poor, use a respirator

with an appropriate organic vapor cartridge.

Operational and Disposal Plans

Handling and Storage:
o Store in a cool, dry, and well-ventilated area in tightly closed containers.

» Keep away from heat, sparks, and open flames.
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e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

Spill Response: In the event of a spill, follow these steps:

Assess the Risk: Determine the size and nature of the spill. If it is large or you are unsure
how to handle it, evacuate the area and contact your institution's environmental health and
safety department.

Protect Yourself: Wear the appropriate PPE as outlined above.

Contain the Spill: Use absorbent materials such as sand, diatomite, or universal binders to
contain the spill.[4] Work from the outside of the spill inwards.

Clean Up: Carefully collect the absorbed material and place it into a suitable, labeled
container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent or detergent.

Dispose: Dispose of the waste material according to your institution's hazardous waste
disposal procedures.

Disposal: Dispose of 5-Methylheptadecane and any contaminated materials as hazardous

waste. Follow all local, state, and federal regulations for chemical waste disposal.

First Aid Measures

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. Due to
the aspiration hazard, vomiting can cause the chemical to enter the lungs, which can be
fatal.

If on Skin: Remove contaminated clothing and wash the affected area with soap and water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.
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Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 5-
Methylheptadecane in a laboratory setting.

Caption: Workflow for the safe handling of 5-Methylheptadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylheptadecane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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